Cas no 1935109-55-9 (3-(Cyclopropylmethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde)

• Product Name: 3-(Cyclopropylmethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• CAS No: 1935109-55-9
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 5696859
• PubChem ID: 130681111
• Update Time: 2023-10-14

3-(Cyclopropylmethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1623456
• 3-(cyclopropylmethyl)tetrahydrothiophene-3-carbaldehyde 1,1-dioxide
• 1935109-55-9
• 3-(Cyclopropylmethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• 3-Thiophenecarboxaldehyde, 3-(cyclopropylmethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C9H14O3S/c10-6-9(5-8-1-2-8)3-4-13(11,12)7-9/h6,8H,1-5,7H2
• InChI Key： GQNJKNDSOQOXAX-UHFFFAOYSA-N
• SMILES： S1(CCC(C=O)(C1)CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 386.2±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes